Application Notes and Protocols for Vinylpyridine Derivatives in Drug Delivery Systems

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Ethenyl pyridine-4-carboxylate*
CAS No.:	*24641-05-2*
Cat. No.:	*B3369798*

Get Quote

Introduction: The Strategic Advantage of Vinylpyridine Derivatives in Advanced Drug Delivery

Vinylpyridine derivatives, particularly 2-vinylpyridine (2-VP) and 4-vinylpyridine (4-VP), have emerged as powerful building blocks in the design of sophisticated drug delivery systems. Their unique chemical structure, featuring a vinyl group for polymerization and a nitrogen atom within the pyridine ring, imparts a crucial property: pH-responsiveness. This intrinsic "smart" behavior allows for the creation of nanocarriers that can intelligently respond to the acidic microenvironments characteristic of tumor tissues and endosomal compartments, leading to targeted drug release and enhanced therapeutic efficacy.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the application of vinylpyridine derivatives in drug delivery. We will explore the underlying principles, detail the synthesis of vinylpyridine-based polymers, and provide step-by-step protocols for the formulation, characterization, and evaluation of drug-loaded nanoparticles.

© 2026 BenchChem. All rights reserved.

I. Foundational Principles: Why Vinylpyridine?

The utility of poly(vinylpyridine) (PVP) in drug delivery is rooted in the basicity of the pyridine ring's nitrogen atom.[1][2] With a pKa of approximately 5, the pyridine moiety remains largely neutral and hydrophobic at physiological pH (7.4).[3] However, in acidic environments (pH < 5), the nitrogen atom becomes protonated, rendering the polymer chain charged and hydrophilic. This reversible hydrophobic-to-hydrophilic transition is the cornerstone of its application in stimuli-responsive drug delivery.

When incorporated into block copolymers, typically with a hydrophilic and biocompatible block like poly(ethylene glycol) (PEG), amphiphilic macromolecules are formed.[3] In aqueous solutions at neutral pH, these block copolymers self-assemble into core-shell micellar structures. The hydrophobic PVP block forms the core, which serves as a reservoir for encapsulating poorly water-soluble drugs, while the hydrophilic PEG block forms a protective corona that sterically stabilizes the nanoparticle and helps it evade the reticuloendothelial system, prolonging its circulation time in the body.[3]

Upon reaching a target site with a lower pH, such as a tumor or an endosome, the protonation of the PVP core leads to its swelling or complete disassembly, triggering the release of the encapsulated therapeutic agent precisely where it is needed.[1][3] This targeted release mechanism minimizes systemic toxicity and maximizes the drug's therapeutic index.

Comparative Insights: 2-Vinylpyridine vs. 4-Vinylpyridine

While both 2-VP and 4-VP exhibit pH-responsive behavior, their structural differences can influence the properties of the resulting drug delivery systems.[2]

- Steric Hindrance: The vinyl group's position in 4-VP results in less steric hindrance during polymerization compared to 2-VP, which can lead to higher monomer conversion rates.[2]
- Solubility: Poly(4-vinylpyridine) (P4VP) generally requires more polar solvents for dissolution compared to poly(2-vinylpyridine) (P2VP), a factor to consider during formulation.[1]
- Coordinative Ability: The nitrogen atom in P4VP is more accessible, leading to a greater coordinative ability with metal ions, which can be exploited for creating hybrid nanoparticle

© 2026 BenchChem. All rights reserved.

systems.[1]

The choice between 2-VP and 4-VP will depend on the specific requirements of the drug delivery system being designed, including the desired polymer architecture and the intended application.

II. Synthesis of Vinylpyridine-Based Block Copolymers: Protocols and Rationale

The synthesis of well-defined vinylpyridine-based block copolymers with controlled molecular weight and low polydispersity is crucial for achieving reproducible self-assembly and drug release profiles. Living polymerization techniques, such as anionic polymerization and Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization, are the methods of choice.

A. Anionic Polymerization: The Gold Standard for Precision

Anionic polymerization offers excellent control over polymer architecture but requires stringent reaction conditions due to its sensitivity to impurities.[1]

Rationale for Choosing Anionic Polymerization: This method is ideal for synthesizing block copolymers with very low polydispersity (typically < 1.1), leading to highly uniform micelles. It is particularly well-suited for academic research where precise control over polymer structure is paramount.

Protocol 1: Synthesis of Polystyrene-b-Poly(2-vinylpyridine) (PS-b-P2VP) via Sequential Anionic Polymerization

This protocol is adapted from established methods for the synthesis of well-defined block copolymers.[1]

Materials:

- Styrene (monomer, purified)
- 2-Vinylpyridine (monomer, purified)

© 2026 BenchChem. All rights reserved.

- Tetrahydrofuran (THF, anhydrous solvent)
- sec-Butyllithium (initiator)
- Methanol (terminating agent, degassed)
- Hexanes (non-solvent for precipitation)
- Argon gas (high purity)
- Pyrex reactor with high-vacuum valves

Procedure:

- Reactor Preparation: Thoroughly dry the Pyrex reactor in an oven and assemble while hot under a stream of argon. Evacuate the reactor and flame-dry under vacuum. Repeat this cycle three times to ensure all moisture and air are removed.
- Solvent and Monomer Purification: Purify THF by distillation over sodium/benzophenone ketyl under argon. Purify styrene and 2-vinylpyridine by distillation from calcium hydride.
- Initiation of Styrene Polymerization: Distill anhydrous THF into the reactor and cool to -78 °C. Add a calculated amount of sec-butyllithium initiator via a gas-tight syringe.
- Styrene Polymerization: Slowly add the purified styrene monomer to the stirred initiator solution. The reaction is exothermic, so maintain the temperature below -70 °C. The polymerization is typically complete within 15-30 minutes.
- Chain Extension with 2-Vinylpyridine: After the styrene polymerization is complete, slowly add the purified 2-vinylpyridine monomer to the living polystyrene chains. Again, maintain the temperature below -70 °C. Allow the reaction to proceed for another 15-30 minutes.
- Termination: Terminate the polymerization by injecting a small amount of degassed methanol into the reactor.
- Polymer Isolation: Precipitate the PS-b-P2VP block copolymer by pouring the reaction mixture into a large volume of hexanes.

© 2026 BenchChem. All rights reserved.

- Purification and Drying: Filter the precipitated polymer and wash with fresh hexanes. Dry the polymer under vacuum at 40-50 °C to a constant weight.

Characterization: The resulting polymer should be characterized by ^{1}H NMR to determine the block copolymer composition and by Gel Permeation Chromatography (GPC) to determine the molecular weight and polydispersity index (PDI).

B. RAFT Polymerization: A Versatile and Robust Alternative

RAFT polymerization is a more versatile and less stringent controlled radical polymerization technique that is tolerant to a wider range of functional groups and reaction conditions.

Rationale for Choosing RAFT Polymerization: RAFT is an excellent choice for synthesizing a wide variety of block copolymers with complex architectures and functionalities. It is more tolerant to trace impurities than anionic polymerization, making it more accessible for many laboratories.

Protocol 2: Synthesis of Poly(ethylene glycol)-b-Poly(4-vinylpyridine) (PEG-b-P4VP) via RAFT Polymerization

This protocol outlines the synthesis of a PEG-based macro-chain transfer agent (macro-CTA) followed by chain extension with 4-vinylpyridine.

Materials:

- Poly(ethylene glycol) methyl ether (mPEG-OH)
- 2-Bromopropionyl bromide
- Potassium O-ethyl xanthate
- 4-Vinylpyridine (monomer, inhibitor removed)
- 2,2'-Azobis(2-methylpropionitrile) (AIBN) (initiator)
- 1,4-Dioxane (solvent)

© 2026 BenchChem. All rights reserved.

- Diethyl ether (non-solvent for precipitation)
- Tetrahydrofuran (THF, anhydrous)
- Triethylamine

Procedure:

Part 1: Synthesis of PEG-based Macro-CTA

- Functionalization of PEG: Dissolve mPEG-OH and triethylamine in anhydrous THF. Cool the solution in an ice bath and add 2-bromopropionyl bromide dropwise. Stir the reaction overnight at room temperature.
- Purification: Precipitate the resulting PEG-Br in cold diethyl ether and dry under vacuum.
- Conversion to Xanthate: Dissolve the PEG-Br and potassium O-ethyl xanthate in acetone and stir at room temperature for 24 hours.
- Purification of Macro-CTA: Precipitate the PEG-xanthate macro-CTA in cold diethyl ether, filter, and dry under vacuum.

Part 2: RAFT Polymerization of 4-Vinylpyridine

- Reaction Setup: In a Schlenk flask, dissolve the PEG-xanthate macro-CTA, 4-vinylpyridine, and AIBN in 1,4-dioxane.
- Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.
- Polymerization: Place the sealed flask in a preheated oil bath at 70 °C and stir for the desired reaction time (e.g., 24 hours).
- Polymer Isolation: Precipitate the resulting PEG-b-P4VP block copolymer in cold diethyl ether.
- Purification and Drying: Filter the polymer, wash with diethyl ether, and dry under vacuum to a constant weight.

© 2026 BenchChem. All rights reserved.

Characterization: Confirm the structure and composition of the block copolymer using ^{1}H NMR and determine the molecular weight and PDI using GPC.

III. Formulation of Drug-Loaded Micelles: Protocols and Key Considerations

The loading of hydrophobic drugs into the core of vinylpyridine-based micelles is a critical step in the formulation process. The choice of method can significantly impact drug loading efficiency and the final nanoparticle characteristics.

A. Dialysis Method: A Gentle Approach for Thermosensitive Drugs

Rationale: The dialysis method is a widely used and gentle technique that is suitable for a broad range of drugs, including those that are sensitive to heat or organic solvents.

Protocol 3: Preparation of Drug-Loaded PEO-b-P2VP Micelles via Dialysis

This protocol is based on established procedures for loading hydrophobic drugs into polymeric micelles.

Materials:

- PEO-b-P2VP block copolymer
- Hydrophobic drug (e.g., Doxorubicin, Curcumin)
- Dimethylformamide (DMF) or other suitable organic solvent
- Phosphate-buffered saline (PBS), pH 7.4
- Dialysis tubing (e.g., MWCO 12 kDa)

Procedure:

- Polymer and Drug Dissolution: Dissolve a known amount of PEO-b-P2VP and the hydrophobic drug in a minimal amount of DMF.

© 2026 BenchChem. All rights reserved.

- Micelle Formation: Slowly add the polymer/drug solution dropwise to a vigorously stirring aqueous solution (e.g., deionized water or PBS pH 7.4). The volume of the aqueous phase should be significantly larger than the organic phase (e.g., 10:1 ratio).
- Dialysis: Transfer the resulting micellar solution into a dialysis bag. Dialyze against a large volume of PBS (pH 7.4) for 24-48 hours, with several changes of the dialysis buffer to ensure complete removal of the organic solvent and unencapsulated drug.
- Sterilization and Storage: Filter the final drug-loaded micelle solution through a 0.22 µm syringe filter for sterilization and store at 4 °C.

B. Solvent Evaporation Method: A Rapid Formulation Technique

Rationale: The solvent evaporation method is a rapid and straightforward technique for encapsulating drugs. It is particularly useful for drugs that are highly soluble in volatile organic solvents.

Protocol 4: Preparation of Drug-Loaded PS-b-P4VP Micelles via Solvent Evaporation

Materials:

- PS-b-P4VP block copolymer
- Hydrophobic drug
- Dichloromethane (DCM) or other volatile organic solvent
- Aqueous solution (e.g., PBS pH 7.4) containing a surfactant (e.g., polyvinyl alcohol (PVA))

Procedure:

- Organic Phase Preparation: Dissolve the PS-b-P4VP and the drug in DCM.
- Emulsification: Add the organic phase to the aqueous PVA solution and emulsify using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.

© 2026 BenchChem. All rights reserved.

- Solvent Evaporation: Stir the emulsion at room temperature under reduced pressure to evaporate the DCM.
- Nanoparticle Collection: Collect the formed nanoparticles by centrifugation.
- Washing and Lyophilization: Wash the nanoparticles several times with deionized water to remove excess surfactant and unencapsulated drug. Lyophilize the nanoparticles for long-term storage.

IV. Characterization and Evaluation of Vinylpyridine-Based Drug Delivery Systems

Thorough characterization is essential to ensure the quality, efficacy, and safety of the formulated drug delivery systems.

A. Physicochemical Characterization

Table 1: Key Characterization Techniques and Their Purpose

© 2026 BenchChem. All rights reserved.

Technique	Purpose	Typical Parameters/Observations
Dynamic Light Scattering (DLS)	To determine the hydrodynamic diameter and size distribution (Polydispersity Index, PDI) of the nanoparticles.	Measurements are typically performed at 25 °C in an aqueous buffer. A narrow PDI (<0.2) indicates a monodisperse sample.
Transmission Electron Microscopy (TEM)	To visualize the morphology (e.g., spherical) and size of the nanoparticles.	Samples are typically stained with a negative staining agent like uranyl acetate.[4]
^{1}H NMR Spectroscopy	To confirm the chemical structure of the synthesized polymers and determine the composition of block copolymers.	
Gel Permeation Chromatography (GPC)	To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and PDI of the synthesized polymers.	
UV-Vis Spectroscopy	To determine the drug loading content and encapsulation efficiency.	A calibration curve of the free drug is required.

Calculating Drug Loading and Encapsulation Efficiency:

- Drug Loading Content (DLC %): (Weight of drug in nanoparticles / Total weight of nanoparticles) x 100
- Encapsulation Efficiency (EE %): (Weight of drug in nanoparticles / Initial weight of drug used) x 100

B. In Vitro Drug Release Studies

© 2026 BenchChem. All rights reserved.

Protocol 5: In Vitro pH-Responsive Drug Release Assay

This protocol is designed to evaluate the pH-triggered release of a drug from vinylpyridine-based nanoparticles.

Materials:

- Drug-loaded nanoparticle suspension
- Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.0
- Dialysis tubing (same MWCO as used for formulation)
- Shaking water bath or incubator at 37 °C
- UV-Vis spectrophotometer or HPLC

Procedure:

- Sample Preparation: Place a known volume (e.g., 1 mL) of the drug-loaded nanoparticle suspension into a dialysis bag.
- Release Study Setup: Immerse the sealed dialysis bag into a larger volume (e.g., 20 mL) of the release medium (PBS pH 7.4 or pH 5.0) in a sealed container.
- Incubation: Place the container in a shaking water bath at 37 °C.
- Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium and replace it with an equal volume of fresh medium to maintain sink conditions.
- Drug Quantification: Analyze the amount of drug in the collected samples using UV-Vis spectroscopy or HPLC.
- Data Analysis: Calculate the cumulative percentage of drug released at each time point. Plot the cumulative release (%) versus time for both pH conditions.

C. Biocompatibility and Cytotoxicity Assessment

© 2026 BenchChem. All rights reserved.

Rationale: It is crucial to ensure that the developed nanoparticles are non-toxic to healthy cells. In vitro cytotoxicity assays are a standard preliminary screening method.[5]

Protocol 6: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

- Human cell line (e.g., HeLa, MCF-7)
- Cell culture medium (e.g., DMEM) with 10% fetal bovine serum (FBS)
- Blank (drug-free) nanoparticles
- MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
- Dimethyl sulfoxide (DMSO)
- 96-well plates

Procedure:

- Cell Seeding: Seed the cells in a 96-well plate at a density of approximately 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
- Nanoparticle Treatment: Prepare serial dilutions of the blank nanoparticles in the cell culture medium. Replace the old medium with the medium containing the nanoparticles at various concentrations. Include a positive control (e.g., a known cytotoxic agent) and a negative control (cells with medium only).
- Incubation: Incubate the cells with the nanoparticles for 24, 48, or 72 hours.
- MTT Addition: After the incubation period, add MTT solution to each well and incubate for another 4 hours.

© 2026 BenchChem. All rights reserved.

- Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.
- Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
- Data Analysis: Calculate the cell viability (%) relative to the negative control. Plot cell viability versus nanoparticle concentration.

V. Data Presentation and Visualization

Table 2: Representative Data for PEG-b-PVP Micelles Loaded with Various Drugs

Copolymer Composition	Drug	Particle Size (nm)	PDI	Drug Loading (%)	Encapsulation Efficiency (%)	pH-Responsive Release	Reference
PEG_{90}-PVP_{235}	Gossypol	< 130	< 0.20	~10	83	High (91% at pH 4.5)	[3]
PEG_{90}-PVP_{235}	Doxorubicin	< 130	< 0.20	~10	>90	Low (10% at pH 4.5)	[3]
$P2VP_{90}$-b-PEO_{398}	Curcumin	~100	-	6.4	-	High (>90% at pH 2.0)	[6]
$P2VP_{90}$-b-PEO_{398}	5-Fluorouracil	~60	-	5.8	-	High (>90% at pH 2.0)	[6]

Visualizing Key Processes with Graphviz

Diagram 1: Synthesis of PEO-b-P2VP via RAFT Polymerization

© 2026 BenchChem. All rights reserved.





© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Mechanism of pH-triggered drug release from micelles.

Diagram 3: Logical Relationship for Formulation and Evaluation



© 2026 BenchChem. All rights reserved.

Click to download full resolution via product page

Caption: Iterative workflow for developing drug delivery systems.

VI. Conclusion and Future Perspectives

Vinylpyridine derivatives offer a versatile and powerful platform for the development of advanced, stimuli-responsive drug delivery systems. The protocols and principles outlined in this guide provide a solid foundation for researchers to design, synthesize, and evaluate novel nanocarriers with enhanced therapeutic potential. The ability to precisely tune polymer architecture through controlled polymerization techniques, coupled with the inherent pH-sensitivity of the vinylpyridine moiety, allows for the rational design of drug delivery systems tailored to specific therapeutic challenges. Future research will likely focus on the development of multifunctional systems that combine pH-responsiveness with other targeting strategies, such as ligand-mediated targeting, to further improve the specificity and efficacy of these promising nanomedicines.

VII. References

- Marques, A. C., Reis, R. L., & Hunt, J. A. (2019). The key role of polymer chemistry in the development of advanced drug delivery systems. Journal of Materials Chemistry B, 7(23), 3616-3629.
- Gohy, J. F. (2019). Poly (vinylpyridine) segments in block copolymers: Synthesis, self-assembly, and versatility. Macromolecules, 52(6), 2179-2200.
- Sal-Man, C. A. G., et al. (2017). Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. Polymers, 9(12), 683.
- Blundell, J. R., et al. (2023). pH-Responsive Poly(ethylene glycol)-b-poly(2-vinylpyridine) Micelles for the Triggered Release of Therapeutics. Pharmaceutics, 15(3), 978.
- Polymer Source, Inc. (n.d.). Poly(styrene-b-4-vinyl pyridine-ethylene oxide) Sample #: P11332-S4VPEO Structure. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Hussain, M. S., et al. (2024). Correlation of Polymer–drug Composition with Micelle Properties, Performance, and Cytotoxicity for the Oligoelectrolyte-mediated pH-triggered Release of Hydrophobic Drugs. Pharmaceutics, 16(1), 123.
- Gaucher, G., et al. (2005). Block copolymer micelles: preparation, characterization and application in drug delivery. Journal of controlled release, 109(1-3), 169-188.
- Iurciuc-Tincu, C. E., et al. (2020). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. Polymers, 12(7), 1450.
- Vlahos, C., et al. (2019). Synthesis, Characterization and Thermal Properties of Poly(ethylene oxide), PEO, Polymacromonomers via Anionic and Ring Opening Metathesis Polymerization. Polymers, 11(10), 1594.
- Gao, Z., et al. (2013). TEM and DLS measurements for DSPE-PCB 5K micelles. ResearchGate. Retrieved from [Link]
- Awashra, M., & Młynarz, P. (2023). The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective. Nanoscale Advances, 5(5), 1368-1386.
- Zalba, S., & Garrido, M. J. (2013). Cytotoxicity and cell interaction studies of bioadhesive poly(anhydride) nanoparticles for oral antigen/drug delivery. Journal of Controlled Release, 172(3), 827-835.
- Iurciuc-Tincu, C. E., et al. (2020). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. ResearchGate. Retrieved from [Link]
- Pitsikalis, M. (2021). Recent Advances in the Synthesis of Complex Macromolecular Architectures Based on Poly(N-vinyl pyrrolidone) and the RAFT Polymerization Technique. Polymers, 13(21), 3763.
- Yang, L., et al. (2015). Preparation, in vitro and in vivo evaluation of polymeric nanoparticle. International Journal of Nanomedicine, 10, 433.

© 2026 BenchChem. All rights reserved.

- Iurciuc-Tincu, C. E., et al. (2020). Drug Delivery System Based on pH-Sensitive Biocompatible Poly(2-vinyl pyridine)-b-poly(ethylene oxide) Nanomicelles Loaded with Curcumin and 5-Fluorouracil. Polymers, 12(7), 1450.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. pubs.acs.org [pubs.acs.org]
- 2. Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pH-Responsive Poly(ethylene glycol)-b-poly(2-vinylpyridine) Micelles for the Triggered Release of Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective - Nanoscale Advances (RSC Publishing) DOI:10.1039/D2NA00534D [pubs.rsc.org]
- 6. mdpi.com [mdpi.com]
- To cite this document: BenchChem. [Application Notes and Protocols for Vinylpyridine Derivatives in Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3369798/docs#application-notes-and-protocols-for-vinylpyridine-derivatives-in-drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.